Cas no 67193-32-2 (1,2-BENZENEDICARBOXYLIC ACID, 4,5-DIIODO-, DIMETHYL ESTER)
67193-32-2 structure
Product Name:1,2-BENZENEDICARBOXYLIC ACID, 4,5-DIIODO-, DIMETHYL ESTER
CAS No:67193-32-2
MF:C10H8I2O4
MW:445.977067947388
CID:3179551
PubChem ID:15567388
Update Time:2025-04-21
1,2-BENZENEDICARBOXYLIC ACID, 4,5-DIIODO-, DIMETHYL ESTER Chemical and Physical Properties
Names and Identifiers
-
- 1,2-BENZENEDICARBOXYLIC ACID, 4,5-DIIODO-, DIMETHYL ESTER
- 67193-32-2
- SCHEMBL15903170
- dimethyl 4,5-diiodophthalate
- DTXSID201334181
-
- Inchi: 1S/C10H8I2O4/c1-15-9(13)5-3-7(11)8(12)4-6(5)10(14)16-2/h3-4H,1-2H3
- InChI Key: LMNYVVMUKRAXLO-UHFFFAOYSA-N
- SMILES: IC1C(=CC(C(=O)OC)=C(C(=O)OC)C=1)I
Computed Properties
- Exact Mass: 445.85120g/mol
- Monoisotopic Mass: 445.85120g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 52.6Ų
1,2-BENZENEDICARBOXYLIC ACID, 4,5-DIIODO-, DIMETHYL ESTER Related Literature
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1. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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